PORAPAK R (100-120 MESH ASTM) FOR GC
Overview
Description
PORAPAK R (100-120 MESH ASTM) FOR GC: is a porous polymer adsorbent used primarily in gas chromatography. It is composed of vinyl pyrollidone and is known for its consistent particle size, porosity, and surface area, which ensure analytical precision and accuracy . This compound is particularly suitable for the separation of ethers and esters .
Preparation Methods
Synthetic Routes and Reaction Conditions: PORAPAK R is synthesized through the polymerization of vinyl pyrollidone. The polymerization process involves the use of initiators and specific reaction conditions to achieve the desired porosity and particle size. The reaction is typically carried out in a controlled environment to ensure uniformity and consistency in the final product .
Industrial Production Methods: In industrial settings, the production of PORAPAK R involves large-scale polymerization reactors where vinyl pyrollidone is polymerized under controlled conditions. The resulting polymer is then processed to achieve the desired mesh size (100-120 mesh ASTM) and is packaged for use in gas chromatography .
Chemical Reactions Analysis
Types of Reactions: PORAPAK R undergoes various chemical reactions, including:
Oxidation: The polymer can undergo oxidation reactions, which may alter its surface properties.
Reduction: Reduction reactions can also occur, affecting the polymer’s characteristics.
Substitution: Substitution reactions can take place, where functional groups on the polymer are replaced with other groups.
Common Reagents and Conditions:
Oxidizing Agents: Such as hydrogen peroxide or potassium permanganate.
Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.
Substitution Reagents: Such as halogens or alkylating agents.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may result in the formation of oxidized functional groups on the polymer surface, while substitution reactions may introduce new functional groups .
Scientific Research Applications
PORAPAK R is widely used in scientific research due to its unique properties. Some of its applications include:
Mechanism of Action
The mechanism by which PORAPAK R exerts its effects is primarily based on its porous structure and surface properties. The polymer’s high surface area and consistent porosity allow it to adsorb various compounds effectively. The molecular targets and pathways involved include the interaction of the polymer’s surface with the analytes, leading to their separation and analysis in gas chromatography .
Comparison with Similar Compounds
PORAPAK P: Composed of styrene-divinylbenzene, used for the separation of alcohols, glycols, and carbonyl compounds.
Uniqueness of PORAPAK R: PORAPAK R is unique due to its composition of vinyl pyrollidone, which provides it with specific properties suitable for the separation of ethers and esters. Its consistent particle size, porosity, and surface area make it highly effective for analytical precision and accuracy in gas chromatography .
Properties
CAS No. |
12673-67-5 |
|---|---|
Molecular Formula |
C10H10FNO3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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